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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tripetroselinin, a triacylglycerol rich in petroselinic acid, is an emerging specialty chemical

with significant potential across various industries, including cosmetics, food and beverage,

and polymer manufacturing. Derived primarily from the seeds of plants in the Apiaceae family,

such as coriander and parsley, this molecule offers unique physicochemical and biological

properties. Its anti-inflammatory and moisturizing characteristics make it a valuable ingredient

in dermatological and cosmetic formulations. In the food industry, it presents a healthier

alternative to saturated and trans fats. Furthermore, the unique position of the double bond in

its petroselinic acid moiety allows for novel chemical modifications, opening avenues for the

synthesis of specialty polymers and biodegradable surfactants. This technical guide provides

an in-depth overview of the industrial applications of Tripetroselinin, supported by quantitative

data, detailed experimental protocols, and visual representations of key processes and

pathways.

Chemical and Physical Properties
Tripetroselinin, also known as glyceryl tripetroselinate, is the triglyceride of petroselinic acid

(cis-6-octadecenoic acid).[1] Its structure confers specific physical and chemical characteristics

that are foundational to its industrial utility.
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Property Value Reference

Molecular Formula C57H104O6 [1]

Molecular Weight 885.4 g/mol [1]

CAS Number 3296-43-3 [1]

IUPAC Name

2,3-bis[[(Z)-octadec-6-

enoyl]oxy]propyl (Z)-octadec-6-

enoate

[1]

Physical State White powder

Melting Point Not available

Boiling Point Not available

Solubility Soluble in organic solvents

XLogP3-AA 22.4

Potential Industrial Applications
The unique properties of Tripetroselinin lend themselves to a variety of industrial uses.

Cosmetics and Dermatology
Tripetroselinin is a promising ingredient in skincare and cosmetic products due to the anti-

inflammatory and moisturizing properties of its constituent, petroselinic acid.

Anti-inflammatory Agent: Petroselinic acid has been shown to suppress inflammatory

pathways, making Tripetroselinin suitable for formulations aimed at soothing irritated skin.

Moisturizing Agent: Its lipid nature helps to reinforce the skin's natural barrier, preventing

moisture loss.

Reduced Irritation: In combination with other ingredients that can cause irritation, such as

alpha-hydroxy acids, petroselinic acid can act as an anti-irritant.

Food and Nutraceuticals
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Tripetroselinin offers potential as a functional food ingredient and a healthier fat substitute.

Saturated and Trans Fat Replacer: The high content of monounsaturated petroselinic acid

makes it a healthier alternative to saturated and partially hydrogenated fats in various food

products.

Anti-inflammatory Food Supplement: Edible compositions containing petroselinic acid are

being explored for their potential to inhibit the production of inflammatory metabolites.

Chemical Feedstock and Polymer Synthesis
The unique chemical structure of petroselinic acid within Tripetroselinin makes it a valuable

precursor for the synthesis of other industrial chemicals.

Production of Lauric and Adipic Acids: Oxidative cleavage of the double bond in petroselinic

acid yields lauric acid and adipic acid. Lauric acid is a key component in the manufacturing

of soaps and detergents, while adipic acid is a precursor to nylon.

Bio-based Polymers: The triglyceride structure can be functionalized and polymerized to

create novel bio-based polymers. While specific protocols for Tripetroselinin are not widely

published, general methods for triglyceride polymerization can be adapted.

Surfactants and Emulsifiers
Derivatives of petroselinic acid have been shown to possess surfactant properties, suggesting

that modified Tripetroselinin could be used as a bio-based emulsifier in various formulations.

However, quantitative data on the surfactant properties of unmodified Tripetroselinin are not

readily available.

Experimental Protocols
Extraction and Purification of Tripetroselinin from
Coriander Seeds
This protocol outlines a standard laboratory procedure for the extraction and purification of

Tripetroselinin from coriander seeds, a rich natural source.

Materials:
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Dried coriander seeds

Hexane (analytical grade)

Ethanol (analytical grade)

Rotary evaporator

Soxhlet apparatus (optional, for continuous extraction)

Glassware (beakers, flasks, etc.)

Filtration apparatus (e.g., Buchner funnel, filter paper)

Procedure:

Seed Preparation: Grind the dried coriander seeds into a fine powder to increase the surface

area for extraction.

Solvent Extraction (Maceration):

Soak the ground coriander seed powder in hexane at room temperature. A solid-to-solvent

ratio of 1:10 (w/v) is recommended.

Stir the mixture for 24 hours to allow for efficient extraction of the oil.

Filter the mixture to separate the solid seed residue from the hexane extract containing the

dissolved oil.

Solvent Removal:

Concentrate the hexane extract using a rotary evaporator to remove the solvent. The

remaining viscous liquid is the crude coriander seed oil, which is rich in Tripetroselinin.

Purification (Optional - Winterization):

To increase the purity of Tripetroselinin, the crude oil can be subjected to winterization.
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Dissolve the oil in ethanol and cool the solution to a low temperature (e.g., 4°C) for 24

hours.

Higher melting point components will precipitate out of the solution.

Filter the cold solution to remove the precipitated solids.

Remove the ethanol from the filtrate using a rotary evaporator to obtain purified

Tripetroselinin-rich oil.

Workflow Diagram:

Dried Coriander Seeds Grinding Ground Seed Powder Solvent Extraction
(Hexane) Filtration Hexane ExtractLiquid Phase Solvent Removal

(Rotary Evaporator) Crude Tripetroselinin Oil Winterization
(Optional Purification) Purified Tripetroselinin

Click to download full resolution via product page

Caption: Workflow for the extraction and purification of Tripetroselinin.

Analytical Characterization: GC-MS and LC-MS/MS
Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS) are powerful techniques for the identification and quantification of

Tripetroselinin.

3.2.1. GC-MS Analysis (as Fatty Acid Methyl Esters - FAMEs)

This protocol involves the transesterification of Tripetroselinin to its constituent fatty acid

methyl esters for analysis.

Sample Preparation (Transesterification):

Dissolve a known amount of the extracted oil in a suitable solvent (e.g., toluene).

Add a solution of sodium methoxide in methanol.

Heat the mixture at a controlled temperature (e.g., 50°C) for a specified time to complete the

reaction.
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After cooling, add water and a nonpolar solvent (e.g., hexane) to extract the FAMEs.

The hexane layer containing the FAMEs is collected and can be directly injected into the GC-

MS.

GC-MS Parameters (Illustrative):

Column: DB-23 (or equivalent polar capillary column)

Injector Temperature: 250°C

Oven Program: Initial temperature of 150°C, ramped to 230°C at 4°C/min.

Carrier Gas: Helium

MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 50-550.

3.2.2. LC-MS/MS Analysis of Intact Tripetroselinin

This method allows for the analysis of the intact triglyceride molecule.

Sample Preparation:

Dissolve the oil sample in an appropriate solvent mixture (e.g., methanol/dichloromethane).

Filter the sample to remove any particulate matter.

Dilute the sample to an appropriate concentration for LC-MS/MS analysis.

LC-MS/MS Parameters (Illustrative):

LC Column: C18 reversed-phase column

Mobile Phase: A gradient of acetonitrile and isopropanol with an ammonium formate additive.

MS Detector: Electrospray ionization (ESI) in positive ion mode.

MS/MS: Collision-induced dissociation (CID) to fragment the parent ion and identify the

constituent fatty acids based on their neutral losses.
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Analytical Workflow Diagram:
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Click to download full resolution via product page

Caption: Analytical workflows for GC-MS and LC-MS/MS of Tripetroselinin.

Polymerization of Tripetroselinin (Adapted Protocol)
This is an adapted protocol for the cationic polymerization of Tripetroselinin, based on general

methods for triglyceride polymerization.

Materials:

Purified Tripetroselinin oil
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Styrene (co-monomer)

Boron trifluoride etherate (BF3·OEt2) (catalyst)

Anhydrous toluene (solvent)

Nitrogen gas supply

Glass reactor with magnetic stirring and temperature control

Procedure:

Reactor Setup: Set up a clean, dry glass reactor under a nitrogen atmosphere.

Monomer and Solvent Addition: Add the purified Tripetroselinin oil and styrene to the

reactor, followed by anhydrous toluene to achieve the desired concentration.

Initiation: While stirring, slowly add the boron trifluoride etherate catalyst to the reaction

mixture at a controlled temperature (e.g., 0°C to room temperature).

Polymerization: Allow the reaction to proceed for a specified time (e.g., 2-24 hours) with

continuous stirring and temperature control. The progress of the polymerization can be

monitored by techniques such as viscosity measurements or GPC analysis of aliquots.

Termination: Terminate the reaction by adding a small amount of methanol.

Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of a

non-solvent (e.g., methanol).

Drying: Collect the precipitated polymer by filtration and dry it under vacuum to a constant

weight.

Polymerization Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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